Cas no 1785066-32-1 (4-(benzyloxy)-1H-pyrazole)

• Product Name: 4-(benzyloxy)-1H-pyrazole
• CAS No: 1785066-32-1
• MDL: MFCD28519716
• CID: 4673138
• PubChem ID: 21514466
• Update Time: 2025-06-08

4-(benzyloxy)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-1H-pyrazole
• 4-(benzyloxy)-1H-pyrazole

• MDL： MFCD28519716

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 4-(benzyloxy)-1H-pyrazole

Professional Introduction to 4-(benzyloxy)-1H-pyrazole (CAS No. 1785066-32-1)

4-(benzyloxy)-1H-pyrazole, with the chemical formula C11H11NO2 and CAS number 1785066-32-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound features a pyrazole core substituted with a benzyloxy group, making it a versatile intermediate in the development of various pharmacologically active molecules. The structural attributes of this compound contribute to its potential applications in medicinal chemistry, particularly in the synthesis of novel therapeutic agents.

The benzyloxy functional group in 4-(benzyloxy)-1H-pyrazole introduces unique chemical properties that enhance its reactivity and utility in synthetic pathways. This group is known for its stability under a range of reaction conditions, making it an excellent choice for protecting groups in organic synthesis. Additionally, the pyrazole ring is a privileged scaffold in drug discovery, owing to its presence in numerous bioactive compounds. The combination of these structural features positions 4-(benzyloxy)-1H-pyrazole as a valuable building block for the construction of more complex molecular architectures.

Recent advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds like pyrazole derivatives in the development of new drugs. Studies have demonstrated that pyrazole-based molecules exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of electron-withdrawing or electron-donating substituents on the pyrazole ring can modulate its pharmacological profile, making it possible to fine-tune the biological activity of derived compounds.

In particular, 4-(benzyloxy)-1H-pyrazole has been explored as a precursor in the synthesis of kinase inhibitors, which are critical targets in oncology research. Kinase inhibitors have shown significant promise in treating various forms of cancer by inhibiting aberrant signaling pathways that drive tumor growth. The benzyloxy group provides a handle for further functionalization, allowing chemists to design molecules with enhanced binding affinity and selectivity towards specific kinase enzymes. This flexibility has led to the development of several lead compounds that are currently undergoing preclinical evaluation.

The synthesis of 4-(benzyloxy)-1H-pyrazole typically involves multi-step organic transformations, starting from commercially available precursors such as benzyl alcohol and hydrazine hydrate. The reaction sequence often includes cyclization steps to form the pyrazole ring, followed by nucleophilic substitution to introduce the benzyloxy group. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it feasible to produce this compound in larger quantities for research and industrial applications.

The role of computational chemistry in optimizing synthetic routes for 4-(benzyloxy)-1H-pyrazole cannot be overstated. Molecular modeling techniques have been employed to predict reaction outcomes and identify optimal reaction conditions. These computational tools have enabled researchers to streamline synthetic pathways, reduce waste generation, and improve overall yields. Additionally, they have facilitated the design of novel derivatives by providing insights into structural-activity relationships.

From a medicinal chemistry perspective, 4-(benzyloxy)-1H-pyrazole serves as a foundation for exploring structure-activity relationships (SAR) within the pyrazole scaffold. By systematically varying substituents on the benzyloxy group or introducing additional functional moieties into the pyrazole ring, researchers can generate libraries of compounds with diverse biological profiles. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

The versatility of 4-(benzyloxy)-1H-pyrazole extends beyond its use as an intermediate in drug synthesis. It has also been employed in materials science applications, where its ability to form coordination complexes with metal ions makes it useful in catalysis and polymer chemistry. These applications underscore the broad utility of this compound across multiple scientific disciplines.

In conclusion, 4-(benzyloxy)-1H-pyrazole (CAS No. 1785066-32-1) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an excellent candidate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic opportunities and refine synthetic methodologies, compounds like 4-(benzyloxy)-1H-pyrazole will remain at the forefront of innovation in chemical biology and drug discovery.